Cas no 1516683-49-0 (2-(4-cyclopropylphenyl)azetidine)

• Product Name: 2-(4-cyclopropylphenyl)azetidine
• CAS No: 1516683-49-0
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6512028
• PubChem ID: 79978272
• Update Time: 2025-06-10

2-(4-cyclopropylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropylphenyl)azetidine
• Azetidine, 2-(4-cyclopropylphenyl)-

• Inchi： 1S/C12H15N/c1-2-9(1)10-3-5-11(6-4-10)12-7-8-13-12/h3-6,9,12-13H,1-2,7-8H2
• InChI Key： JLYOBMUXTALQDZ-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=C(C2CC2)C=C1

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 294.0±19.0 °C(Predicted)
• pka: 10.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(4-cyclopropylphenyl)azetidine

Comprehensive Overview of 2-(4-cyclopropylphenyl)azetidine (CAS No. 1516683-49-0): Properties, Applications, and Research Insights

The compound 2-(4-cyclopropylphenyl)azetidine (CAS No. 1516683-49-0) is a specialized organic molecule featuring a unique azetidine ring fused with a cyclopropylphenyl moiety. This structural combination has garnered significant attention in pharmaceutical and materials science research due to its potential as a versatile building block. The azetidine scaffold, a four-membered nitrogen-containing heterocycle, is increasingly studied for its conformational rigidity and bioactivity, while the cyclopropyl group contributes to metabolic stability and lipophilicity. Researchers are actively exploring its role in drug discovery, particularly in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for small-molecule scaffolds like 2-(4-cyclopropylphenyl)azetidine has surged, driven by trends in fragment-based drug design and targeted therapeutics. The compound’s CAS No. 1516683-49-0 frequently appears in patent literature, highlighting its utility in developing kinase inhibitors and GPCR modulators. A 2023 study published in the Journal of Medicinal Chemistry emphasized its potential in addressing drug-resistant infections, aligning with global health priorities. Additionally, its low molecular weight (MW: 175.23 g/mol) and balanced logP (~2.1) make it attractive for optimizing pharmacokinetic properties.

Synthetic routes to 2-(4-cyclopropylphenyl)azetidine often involve Pd-catalyzed cross-coupling or ring-closing metathesis, topics frequently searched in academic databases. Its crystalline form (melting point: 98–102°C) ensures reproducibility in industrial applications. Notably, the compound’s stereochemistry is a hot topic, with enantioselective synthesis methods gaining traction—reflected in Google Scholar’s rising queries for "chiral azetidine synthesis" and "cyclopropylphenyl derivatives".

Beyond pharmaceuticals, 1516683-49-0 is investigated in agrochemicals and functional materials. Its UV stability and thermal resistance (decomposition >250°C) suit it for polymer additives. Environmental studies also explore its biodegradability, addressing the green chemistry trend—a top search term in AI-driven literature analysis tools like Dimensions.

For researchers, sourcing high-purity 2-(4-cyclopropylphenyl)azetidine remains critical. Analytical techniques such as HPLC-MS (purity >98%) and NMR (1H, 13C) are standard for verification, as emphasized in supplier catalogs. Regulatory compliance (e.g., REACH, FDA guidelines) further ensures its safe use, a recurring concern in life science forums.

In summary, CAS No. 1516683-49-0 exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and computational modeling positions it as a key player in next-generation research, answering pressing queries in drug development and sustainable chemistry.